Cas no 1131614-17-9 (4-(sec-Butoxy)-3-iodobenzoic acid)

• Product Name: 4-(sec-Butoxy)-3-iodobenzoic acid
• CAS No: 1131614-17-9
• MF: C₁₁H₁₃IO₃
• MW: 320.123595952988
• CID: 1030641
• PubChem ID: 44828881
• Update Time: 2025-04-20

4-(sec-Butoxy)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(sec-Butoxy)-3-iodobenzoic acid
• 3-iodo-4-(1-methylpropoxy)Benzoic acid
• 4-butan-2-yloxy-3-iodobenzoic acid
• 4-butan-2-yloxy-3-iodanyl-benzoic acid
• 4-sec-butoxy-3-iodobenzoic acid
• AK133722
• CTK8E2115
• KB-145290
• SBB067982
• 4-(sec-Butoxy)-3-iodobenzoicacid
• AKOS015915699
• DTXSID90660970
• DB-060398
• 1131614-17-9
• 4-[(Butan-2-yl)oxy]-3-iodobenzoic acid
• A802865

• Inchi： 1S/C11H13IO3/c1-3-7(2)15-10-5-4-8(11(13)14)6-9(10)12/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： OHACQAGAZPBNIP-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OC(C)CC

Computed Properties

• Exact Mass: 319.99094g/mol
• Monoisotopic Mass: 319.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives